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Compound of Interest

Compound Name: Amino-PEG10-Amine

Cat. No.: B605450

Essential Safety and Handling Guide for Amino-
PEG10-Amine

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Amino-PEG10-Amine.
Adherence to these procedures is vital for ensuring laboratory safety and maintaining the
integrity of your research.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Amino-PEG10-Amine is presented
below. This data is essential for safe handling and storage.
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Property Value
Molecular Formula C22H48N2010[1][2]
Molecular Weight 500.6 g/mol [1][3]
Appearance Colourless to Pale Yellow Liquid[4]
Purity Min. 95%
" Soluble in DMSO. The hydrophilic PEG spacer
Solubility ) o )
increases solubility in aqueous media.
Store at 0 - 4°C for the short term (days to
Storage Conditions weeks) or -20°C for the long term (months to

years). Keep in a dry, dark place.

3,6,9,12,15,18,21,24,27,30-
Synonyms Decaoxadotriacontane-1,32-diamine, H2N-
PEG10-CH2CH2NH2, NH2-PEG10-NH2

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Amino-
PEG10-Amine to prevent exposure. The following PPE should be worn at all times:

o Eye Protection: Chemical safety goggles or a face shield.
o Hand Protection: Nitrile or other chemically resistant gloves.
e Body Protection: A laboratory coat.

» Respiratory Protection: In cases where aerosols or mists may be generated, a NIOSH-
approved respirator is recommended.
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Figure 1. PPE Selection based on Handling Conditions.

Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the stability of Amino-PEG10-Amine

and ensuring a safe laboratory environment.

Handling:

+ Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of any potential vapors or mists.

¢ Avoid contact with skin and eyes.

o Prepare and use solutions on the same day whenever possible.
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« If preparing stock solutions in advance, store them as aliquots in tightly sealed vials at -20°C
for up to one month.

» Before use, allow the product to equilibrate to room temperature for at least one hour prior to
opening the vial.

Storage:

« Store in a tightly sealed container in a dry and dark environment.

e For short-term storage, maintain at 0 - 4°C.

e For long-term storage, store at -20°C.

Emergency Procedures: Spills and Exposure

In the event of a spill or personnel exposure, immediate and appropriate action is critical.
Spill Management:

o Evacuate: Immediately clear the affected area.

» Ventilate: Ensure the area is well-ventilated.

o Contain: Absorb the spill with an inert material such as vermiculite, sand, or a commercial
spill absorbent.

o Collect: Carefully sweep or scoop the absorbed material into a designated, sealed
hazardous waste container.

o Clean: Clean the spill area with a suitable solvent, followed by soap and water. Collect all
cleaning materials as hazardous waste.

First Aid Measures:

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
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o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

Disposal Plan

Dispose of Amino-PEG10-Amine and any contaminated materials in accordance with all
applicable federal, state, and local regulations.

+ Waste Segregation:

o Solid Waste: Collect solid Amino-PEG10-Amine and contaminated items (e.g., pipette
tips, gloves) in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: If dissolved in a solvent, collect in a designated container for chemical
waste. Do not mix with other waste streams unless compatible.

o Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous
Waste," the full chemical name ("Amino-PEG10-Amine"), and the approximate
concentration and quantity. The container must be kept closed when not in use.

o Final Disposal: Do not dispose of Amino-PEG10-Amine down the drain. Arrange for the
pickup and disposal of the hazardous waste container through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.
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Figure 2. Safe Handling Workflow for Amino-PEG10-Amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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